Cas no 941927-26-0 (Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)-)

• Product name: Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)-
• CAS No: 941927-26-0
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 6621205
• PubChem ID: 18582294

Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• AKOS024675424
• 3-(1-hydroxybutan-2-yl)-1-(1-methyl-1H-indol-3-yl)urea
• 941927-26-0
• 1-(1-hydroxybutan-2-yl)-3-(1-methylindol-3-yl)urea
• 1-(1-hydroxybutan-2-yl)-3-(1-methyl-1H-indol-3-yl)urea
• F2740-0293
• Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)-

• Inchi： 1S/C14H19N3O2/c1-3-10(9-18)15-14(19)16-12-8-17(2)13-7-5-4-6-11(12)13/h4-8,10,18H,3,9H2,1-2H3,(H2,15,16,19)
• InChI Key： DBTKIUHEAVAJAZ-UHFFFAOYSA-N
• SMILES： N(C(CO)CC)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 449.5±41.0 °C(Predicted)
• pka: 13.23±0.46(Predicted)

Additional information on Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)-

Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)- (CAS No. 941927-26-0): A Comprehensive Overview

Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)- (CAS No. 941927-26-0) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)urea, is a derivative of urea with a complex structure that includes an indole moiety and a hydroxymethylpropyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The indole moiety is a well-known heterocyclic aromatic ring system that is found in numerous biologically active compounds, including several important pharmaceuticals. Indoles are known for their diverse biological activities, such as anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the hydroxymethylpropyl group adds further complexity to the molecule, potentially enhancing its solubility and bioavailability, which are crucial factors in drug design.

Recent studies have highlighted the potential of Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)- in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)- has also been investigated for its potential anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, a study published in *Cancer Research* reported that N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)urea selectively targets and inhibits the growth of breast cancer cells while sparing normal cells.

The pharmacokinetic properties of Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)- have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential for effective drug delivery. These properties make it an attractive candidate for further preclinical and clinical development.

Furthermore, the safety profile of Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)- has been evaluated in various animal models. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for safe and effective use in humans.

In conclusion, Urea, N-[1-(hydroxymethyl)propyl]-N'-(1-methyl-1H-indol-3-yl)- (CAS No. 941927-26-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, solidifying its position as an important molecule in the field of drug discovery.